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Compound of Interest

Compound Name: Pentylone hydrochloride

Cat. No.: B593145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of a Pentylone Hydrochloride
reference standard in analytical and research applications. The information is intended to guide

users in the proper handling, characterization, and application of this certified reference

material (CRM) for qualitative and quantitative analyses.

Pentylone hydrochloride is a synthetic cathinone and is classified as a Schedule I compound

in the United States.[1][2] It acts as a serotonin-norepinephrine-dopamine reuptake inhibitor

(SNDRI) and a serotonin-releasing agent.[3][4] This reference standard is intended for research

and forensic applications.[2][5][6][7]

Certificate of Analysis Summary
A typical Certificate of Analysis for a Pentylone Hydrochloride reference standard would

contain the following information. The data presented below is a representative example and

users should always refer to the specific certificate provided with their reference standard.

Table 1: Representative Certificate of Analysis Data for Pentylone Hydrochloride
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Parameter Specification

Chemical Name
1-(1,3-benzodioxol-5-yl)-2-(methylamino)-1-

pentanone, monohydrochloride[2][6]

CAS Number 17763-01-8[2][6]

Molecular Formula C₁₃H₁₇NO₃ • HCl[2][6]

Formula Weight 271.7 g/mol [2][6]

Purity (as is) ≥98% (by HPLC)[6]

Appearance
A neat solid[6] or a solution in a specified

solvent (e.g., 1 mg/ml in methanol)[2]

Solubility

Soluble in DMSO (≥10 mg/ml) and PBS (pH 7.2)

(≥ 10 mg/ml); Sparingly soluble in Ethanol (1-10

mg/ml)[5]

Storage
Store at the recommended temperature (e.g.,

-20°C)

Stability ≥ 4 years (when stored as recommended)[5]

Experimental Protocols
The following protocols describe common analytical methods for the identification,

quantification, and stability assessment of Pentylone Hydrochloride using a reference

standard.

Identification by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol is for the qualitative identification of pentylone in seized materials or research

samples. GC-MS provides high sensitivity and structural information for confirmation.[8]

Experimental Workflow:
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Sample Preparation

GC-MS Analysis

Data Analysis

Weigh Sample

Dissolve in Methanol

Vortex to Mix

Filter (0.22 µm)

Inject into GC-MS

Chromatographic Separation

Electron Ionization

Mass Detection

Compare Retention Time Compare Mass Spectrum

Confirm Identity
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Stress Conditions

Analysis

Pentylone HCl Stock Solution

Acid Hydrolysis
(0.1 N HCl, 60°C)

Base Hydrolysis
(0.1 N NaOH, 60°C)

Oxidative Degradation
(3% H₂O₂, RT)

Thermal Degradation
(80°C, solid state)

Photolytic Degradation
(UV/Vis light)

Neutralize (for acid/base)

Dilute to Working Concentration

Inject into HPLC-UV

Analyze Chromatogram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Pentylone
Hydrochloride Reference Standard]. BenchChem, [2025]. [Online PDF]. Available at:
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standard-certificate-of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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